![molecular formula C17H17Cl2NOS2 B4723872 2-[(2,6-dichlorobenzyl)thio]-N-[2-(phenylthio)ethyl]acetamide](/img/structure/B4723872.png)
2-[(2,6-dichlorobenzyl)thio]-N-[2-(phenylthio)ethyl]acetamide
Overview
Description
2-[(2,6-dichlorobenzyl)thio]-N-[2-(phenylthio)ethyl]acetamide, also known as DTTA, is a chemical compound that has been widely used in scientific research. DTTA is a thiol-modifying agent that is commonly used to protect thiol groups in proteins and enzymes.
Mechanism of Action
2-[(2,6-dichlorobenzyl)thio]-N-[2-(phenylthio)ethyl]acetamide reacts with thiol groups in proteins and enzymes, forming a covalent bond between the thiol group and the this compound molecule. This modification can protect the thiol group from oxidation or other chemical reactions, which can be important for the stability and function of the protein or enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins and enzymes, as it selectively modifies thiol groups without affecting other functional groups. However, it is important to note that this compound can only protect thiol groups that are accessible to the solvent, and may not protect buried thiol groups.
Advantages and Limitations for Lab Experiments
2-[(2,6-dichlorobenzyl)thio]-N-[2-(phenylthio)ethyl]acetamide has several advantages for lab experiments, including its ability to selectively modify thiol groups in proteins and enzymes, its minimal effects on the biochemical and physiological properties of proteins and enzymes, and its ease of use. However, it is important to note that this compound may not protect buried thiol groups, and may not be suitable for all types of proteins and enzymes.
Future Directions
There are several future directions for research on 2-[(2,6-dichlorobenzyl)thio]-N-[2-(phenylthio)ethyl]acetamide. One area of research could focus on developing new thiol-modifying agents that are more selective and have fewer limitations than this compound. Another area of research could focus on developing new methods for protecting buried thiol groups in proteins and enzymes. Finally, future research could focus on the use of this compound in the study of protein-protein interactions, and the development of new techniques for studying these interactions.
Scientific Research Applications
2-[(2,6-dichlorobenzyl)thio]-N-[2-(phenylthio)ethyl]acetamide has been widely used in scientific research as a thiol-modifying agent. It is commonly used to protect thiol groups in proteins and enzymes, which can be important for their stability and function. This compound has also been used in studies of protein-protein interactions, as it can be used to selectively modify specific thiol groups in proteins.
Properties
IUPAC Name |
2-[(2,6-dichlorophenyl)methylsulfanyl]-N-(2-phenylsulfanylethyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NOS2/c18-15-7-4-8-16(19)14(15)11-22-12-17(21)20-9-10-23-13-5-2-1-3-6-13/h1-8H,9-12H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPDYPRLJHOXGMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCNC(=O)CSCC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NOS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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